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Executive Summary
8-Chloro-4-methylquinolin-2(3H)-one (CAS: 54904-38-0) is a privileged heterocyclic scaffold

used primarily as a high-value intermediate in medicinal chemistry. It belongs to the 4-

substituted-2-quinolinone class, a structural motif recognized for its versatility in targeting G-

protein coupled receptors (GPCRs), ion channels (specifically the NMDA receptor), and

bacterial topoisomerases.

While often utilized as a synthetic building block, the molecule itself possesses intrinsic

pharmacophoric properties due to its lactam-lactim tautomerism, allowing it to serve as a

hydrogen bond donor/acceptor pair in enzyme active sites. This guide explores its chemical

reactivity, potential mechanisms of action in biological systems, and protocols for its synthesis

and application.

Chemical Identity & Physicochemical Properties[1]
[2][3][4]
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Property Data

IUPAC Name 8-Chloro-4-methylquinolin-2(1H)-one

CAS Number 54904-38-0

Molecular Formula C₁₀H₈ClNO

Molecular Weight 193.63 g/mol

Core Scaffold Quinolin-2(1H)-one (Carbostyril)

Key Substituents Chlorine (C-8), Methyl (C-4), Carbonyl (C-2)

pKa (Calculated) ~10.5 (Amide NH)

LogP ~2.5

Solubility
Soluble in DMSO, DMF; sparingly soluble in

water

Mechanism of Action: Pharmacological Targets
Although often a precursor, the 8-chloro-4-methyl-2-quinolinone core exhibits specific biological

activities driven by its electronic and steric profile.

NMDA Receptor Antagonism (Glycine Site)
The 2-quinolinone scaffold is a well-established pharmacophore for antagonism at the glycine

binding site of the N-methyl-D-aspartate (NMDA) receptor.

Mechanism: The lactam moiety (NH-C=O) mimics the carboxylic acid/ammonium zwitterion

of glycine.

Binding Mode: The amide proton (N1-H) acts as a hydrogen bond donor to the receptor

backbone (typically Pro124 or Thr126 in the NR1 subunit), while the carbonyl oxygen (C2=O)

accepts a hydrogen bond.

Role of 8-Chloro: The chlorine atom at position 8 provides lipophilic bulk that fills a

hydrophobic pocket within the receptor, enhancing binding affinity compared to the

unsubstituted analog.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12358103?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Role of 4-Methyl: The methyl group restricts conformational flexibility and directs the

molecule's orientation within the binding cleft.

Antimicrobial Activity (DNA Gyrase Inhibition)
Analogous to fluoroquinolones, 2-quinolinones can interact with bacterial type II

topoisomerases (DNA gyrase and Topoisomerase IV).

Mechanism: The planar tricyclic system intercalates into the DNA-enzyme cleavage

complex.

Stabilization: The 8-chloro substituent stabilizes the drug-enzyme-DNA ternary complex via

halogen bonding or hydrophobic interactions, preventing DNA religation and triggering

bacterial cell death.

Synthetic Mechanism: Lactam-Lactim Tautomerism
The compound's utility as an intermediate relies on its ability to tautomerize.

Lactam Form (Preferred): 2(1H)-one. Stable in solid state and neutral solution.

Lactim Form (Reactive): 2-hydroxyquinoline. Accessible under basic conditions or in the

presence of electrophiles.

Utility: This equilibrium allows for O-alkylation (ethers) or conversion to 2-chloroquinolines

(using POCl₃), which are precursors for cross-coupling reactions.

Lactam Form
(8-Chloro-4-methylquinolin-2(1H)-one)

Major Tautomer

Lactim Form
(8-Chloro-4-methylquinolin-2-ol)

Reactive Intermediate

 Tautomerization
(Base/Solvent)
 Equilibrium

Functionalized
Therapeutics

(NMDA Antagonists, etc.)

 O-Alkylation / Chlorination

Click to download full resolution via product page

Caption: Tautomeric equilibrium of the quinolinone scaffold facilitating diverse synthetic

pathways.

Experimental Protocols
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Synthesis via Knorr Quinoline Cyclization
This protocol synthesizes the target from 2-chloroaniline and ethyl acetoacetate.

Reagents:

2-Chloroaniline (1.0 eq)

Ethyl acetoacetate (1.2 eq)

Polyphosphoric acid (PPA) or Sulfuric acid (H₂SO₄)

Workflow:

Condensation: Mix 2-chloroaniline and ethyl acetoacetate. Heat to 110°C to form the

intermediate acetoacetanilide. Remove ethanol byproduct via distillation.

Cyclization: Add the intermediate to pre-heated PPA (100-120°C). Stir for 2-3 hours. The acid

catalyzes the intramolecular electrophilic aromatic substitution.

Quenching: Pour the reaction mixture onto crushed ice/water with vigorous stirring.

Isolation: The solid 8-chloro-4-methylquinolin-2(1H)-one precipitates.[1] Filter and wash with

water.[1]

Purification: Recrystallize from ethanol or DMF.

Conversion to 2,8-Dichloro-4-methylquinoline (Key
Intermediate)
To utilize the scaffold for coupling reactions (e.g., Suzuki-Miyaura), the 2-oxo group is

converted to a chloride.

Protocol:

Suspend 8-chloro-4-methylquinolin-2(1H)-one (1.0 g) in POCl₃ (5 mL).

Reflux at 105°C for 2 hours. The suspension will clear as the reaction proceeds.
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Evaporate excess POCl₃ under reduced pressure.

Neutralize the residue with saturated NaHCO₃ solution (Caution: Gas evolution).

Extract with dichloromethane (DCM), dry over MgSO₄, and concentrate to yield the 2-chloro

derivative.

In Vitro NMDA Binding Assay (Glycine Site)
To validate biological activity, a radioligand binding assay is used.

Materials:

Rat brain cortical membranes (rich in NMDA receptors).

Radioligand: [³H]-Glycine or [³H]-MDL 105,519.

Test Compound: 8-Chloro-4-methylquinolin-2(3H)-one (dissolved in DMSO).

Steps:

Incubation: Incubate membranes (100 µg protein) with 10 nM [³H]-Glycine and varying

concentrations of the test compound (0.1 nM – 100 µM) in HEPES buffer (pH 7.4) for 60 min

at 4°C.

Filtration: Terminate reaction by rapid filtration through glass fiber filters (GF/B) pre-soaked in

0.1% polyethyleneimine.

Quantification: Measure radioactivity via liquid scintillation counting.

Analysis: Plot % Inhibition vs. Log[Concentration] to determine IC₅₀.

Visualization of Synthetic Utility
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Caption: Synthetic pathway from precursors to the target scaffold and its downstream

derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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